Cas no 83883-11-8 (DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)-)

• Product Name: DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)-
• CAS No: 83883-11-8
• MF: C₁₆H₃₃NO₂
• MW: 271.438725233078
• MDL: MFCD21007789
• CID: 3425698
• PubChem ID: 25233743
• Update Time: 2025-05-22

DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)- Chemical and Physical Properties

Names and Identifiers

• DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)-
• N-(2-hydroxy-2-methylpropyl)-dodecanamide
• 83883-11-8
• N-(2-Hydroxy-2-methylpropyl)dodecanamide
• SCHEMBL12572413
• DTXSID401273484
• AKOS014764765

• MDL： MFCD21007789
• Inchi： 1S/C16H33NO2/c1-4-5-6-7-8-9-10-11-12-13-15(18)17-14-16(2,3)19/h19H,4-14H2,1-3H3,(H,17,18)
• InChI Key： DXRJDPYAUGGBPB-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C)C)(=O)CCCCCCCCCCC

Computed Properties

• Exact Mass: 271.251129295Da
• Monoisotopic Mass: 271.251129295Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)-

Research Brief on DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)- (CAS: 83883-11-8): Recent Advances and Applications

DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)- (CAS: 83883-11-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug formulation, antimicrobial activity, and as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)-. The study demonstrated that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to its ability to disrupt bacterial cell membranes, making it a promising candidate for the development of novel antibiotics.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role as a building block in the synthesis of lipid-based drug delivery systems. The researchers found that DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)- could be effectively incorporated into liposomal formulations, enhancing the stability and bioavailability of hydrophobic drugs. This finding opens new avenues for improving drug delivery systems, particularly for cancer therapeutics.

Further research has explored the compound's potential in neuropharmacology. A 2022 study in ACS Chemical Neuroscience reported that derivatives of DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)- exhibited neuroprotective effects in models of neurodegenerative diseases. The study suggested that these compounds could modulate oxidative stress and inflammation pathways, offering a potential therapeutic strategy for conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)- for clinical applications. Recent advancements in green chemistry and catalytic processes, however, are addressing these issues. A 2023 review in Chemical Reviews highlighted innovative synthetic routes that improve yield and reduce environmental impact, paving the way for broader utilization of this compound in pharmaceutical development.

In conclusion, DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)- (CAS: 83883-11-8) represents a versatile and promising molecule in chemical biology and drug discovery. Its diverse applications—from antimicrobial agents to drug delivery systems and neuroprotective therapies—underscore its potential to address unmet medical needs. Continued research and development efforts will be crucial to fully unlock its therapeutic potential and translate laboratory findings into clinical applications.